4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C16H16N2O2/c1-3-11-20-14-9-7-13(8-10-14)16(19)18-15-6-4-5-12(2)17-15/h3-10H,1,11H2,2H3,(H,17,18,19)
• InChI Key: CJPICTYLKQQVHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. It is a benzamide derivative that has been synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide is not fully understood. However, it has been suggested that the compound acts as a protein kinase C inhibitor, which can modulate several cellular signaling pathways. It has also been proposed that the compound can interact with specific receptors in the body, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. It has been shown to have anti-inflammatory and analgesic effects, which can be attributed to its ability to inhibit protein kinase C. It has also been suggested that the compound can modulate the expression of specific genes involved in inflammation and pain pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide in lab experiments include its high purity and stability, which make it suitable for various applications. It also has a low toxicity profile, which makes it safe to use in animal models. However, the limitations of using this compound include its limited solubility in water, which can affect its bioavailability in vivo. It also has a relatively high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide. One potential direction is to investigate its potential as a therapeutic agent for inflammatory and pain-related disorders. Another direction is to explore its potential as a ligand for the synthesis of metal complexes with catalytic activity. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its specific interactions with cellular targets.

Scientific Research Applications

4-(allyloxy)-N-(6-methyl-2-pyridinyl)benzamide has been extensively studied for its potential applications in various scientific fields. It has been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been investigated for its anti-inflammatory and analgesic effects in animal models. Furthermore, it has been studied as a potential inhibitor of protein kinase C, which is involved in several cellular signaling pathways.